BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for In Vivo
Delivery of Vps34-IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vps34-IN-2

Cat. No.: B560552

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo delivery of
Vps34-IN-2, a potent and selective inhibitor of the class Il phosphoinositide 3-kinase (PI13K),
Vps34. These guidelines are intended to assist researchers in designing and executing in vivo
experiments to study the physiological roles of Vps34 and to evaluate the therapeutic potential
of its inhibition.

Introduction to Vps34 and Vps34-IN-2

Vacuolar protein sorting 34 (Vps34) is a critical enzyme in cellular trafficking pathways,
primarily through its production of phosphatidylinositol 3-phosphate (PI1(3)P).[1][2][3] Vps34 is a
key regulator of autophagy, a cellular process for the degradation and recycling of cellular
components, and is also involved in endocytosis.[1][2][3][4] It functions as part of two distinct
protein complexes: Complex I, which includes ATG14, is essential for the initiation of
autophagy, while Complex Il, containing UVRAG, is involved in endosomal sorting and
trafficking.[3][5] Given its central role in these pathways, Vps34 has emerged as a therapeutic
target for various diseases, including cancer and metabolic disorders.

Vps34-IN-2 is a novel, potent, and selective inhibitor of Vps34. Due to its hydrophobic nature,
careful consideration of its formulation and delivery method is crucial for successful in vivo
studies. This document outlines established protocols for oral gavage, intraperitoneal, and
intravenous administration of Vps34-IN-2 in murine models.
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Vps34 Signaling Pathway in Autophagy

The following diagram illustrates the central role of Vps34 in the initiation of autophagy.
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Vps34 Signaling in Autophagy Initiation
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Vps34-IN-2 In Vivo PK/PD Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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